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Compound of Interest

3-Bromo-2,5,6-trimethoxybenzoic
Compound Name: _
acid

Cat. No.: B1268548

Introduction

This document provides a preliminary technical overview of 3-Bromo-2,5,6-
trimethoxybenzoic acid. It is intended for researchers, scientists, and drug development
professionals. Due to the limited availability of published scientific literature specifically on this
compound, this guide summarizes its known chemical and physical properties. To provide
context for potential research and applications, a summary of the general biological activities of
substituted benzoic acids as a class is included, based on existing literature. The experimental
protocols and signaling pathways presented are illustrative examples based on related
compounds and should not be considered as experimentally validated for 3-Bromo-2,5,6-
trimethoxybenzoic acid.

Chemical and Physical Properties

A summary of the key chemical and physical data for 3-Bromo-2,5,6-trimethoxybenzoic acid
is presented below. This information is compiled from chemical supplier databases and publicly
available chemical information repositories.
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Property Value Reference(s)
3-bromo-2,5,6-

IUPAC Name ) ) ) [1]
trimethoxybenzoic acid

CAS Number 101460-22-4 [11[2]

Chemical Formula C10H11BrOs [1]

MDL Number MFCD00191620 [2]

12wW-0890, 3-bromo-2,5,6-
Synonyms , . [1]
trimethoxy-benzoic acid

Purity Min. 97.0% (T) 2]

Spectroscopic Data 1H NMR, 13C NMR, IR, MS [3]

Potential Biological Activities (Based on Substituted
Benzoic Acids)

While no specific biological activities have been documented for 3-Bromo-2,5,6-
trimethoxybenzoic acid in the reviewed literature, the broader class of substituted benzoic
acids is known to exhibit a range of biological effects. The nature and position of substituents
on the benzene ring play a crucial role in determining the potency and specificity of these
activities.[4] The following table summarizes some of the known activities of various substituted
benzoic acid derivatives, which may provide a starting point for the investigation of 3-Bromo-
2,5,6-trimethoxybenzoic acid.
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Example
Biological Activity Description Compounds & Reference(s)
Targets
Many benzoic acid
derivatives exhibit p-hydroxy benzoic
activity against a acid and its esters
range of (parabens) are
o ) microorganisms, effective against
Antimicrobial , _ _ [5][6]
including bacteria and  Staphylococcus
fungi. The mechanism  aureus, Escherichia
often involves the coli, and Candida
disruption of cellular albicans.
processes.
Substituted benzoic
acids have ) o
Salicylate derivatives
demonstrated the
N - have been shown to
ability to mitigate
o ) ) suppress the
Anti-inflammatory inflammation. Some ] [7]
o expression of NF-kB,
derivatives are known
o a key regulator of
to inhibit key ) .
) inflammation.
inflammatory
pathways.
Quinazolinone and
) o acrylamide—PABA
Certain derivatives
) analogs have
] have shown cytotoxic
Anticancer ) ] demonstrated [4]
effects against various o
) inhibitory activity
cancer cell lines. )
against MCF-7 breast
cancer cells.
The ability to ) )
_ Phenolic benzoic
scavenge free radicals )
" , acids are known to
Antioxidant is a known property of [4]

some substituted

benzoic acids.

exhibit antioxidant

properties.
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This class of o
The inhibitory
compounds can act as o _
S ) potential is typically
inhibitors for various
Enzyme Inhibition quantified by IC50 [4]
enzymes, thereby ] N
] ) values against specific

modulating different

_ _ enzymes.
biological pathways.

lllustrative Experimental Protocols and Workflows

Due to the absence of specific published experimental protocols for 3-Bromo-2,5,6-
trimethoxybenzoic acid, the following sections provide generalized diagrams for a synthetic
workflow and a biological signaling pathway relevant to the broader class of substituted
benzoic acids.

General Synthetic Workflow for a Substituted Benzoic
Acid
The following diagram illustrates a general workflow for the synthesis, purification, and

characterization of a substituted benzoic acid. This is a representative example and would
require optimization for any specific compound.
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General Synthetic Workflow for a Substituted Benzoic Acid
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Caption: A generalized workflow for the synthesis and characterization of a substituted benzoic
acid.

lllustrative Signaling Pathway: NF-kB Inhibition

Some benzoic acid derivatives are known to modulate inflammatory responses through the NF-
KB signaling pathway. The following diagram provides a simplified representation of the
canonical NF-kB pathway and a hypothetical point of inhibition by a bioactive compound.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268548?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

lllustrative NF-kB Signaling Pathway Inhibition
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Caption: A simplified diagram of the canonical NF-kB signaling pathway and a potential point of
inhibition.

Conclusion and Future Directions

3-Bromo-2,5,6-trimethoxybenzoic acid is a commercially available compound with well-
defined chemical identifiers and available spectral data. However, there is a notable lack of
published research on its synthesis, biological activity, and potential applications. Based on the
known activities of the broader class of substituted benzoic acids, this compound could be a
candidate for investigation in areas such as antimicrobial, anti-inflammatory, and anticancer
research. Future studies should focus on developing and documenting a reliable synthetic
route, followed by a comprehensive evaluation of its biological profile. Such research would be
essential to determine if 3-Bromo-2,5,6-trimethoxybenzoic acid possesses any unique and
valuable properties for the fields of medicinal chemistry and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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